Cas no 85575-32-2 (2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine)

• Product Name: 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine
• CAS No: 85575-32-2
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 1119127
• PubChem ID: 12847930
• Update Time: 2025-10-29

2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine
• 1-[2-(dimethylamino)ethyl]-1h-imidazol-2-amine
• EN300-783636
• 85575-32-2
• AKOS022635274

• Inchi： 1S/C7H14N4/c1-10(2)5-6-11-4-3-9-7(11)8/h3-4H,5-6H2,1-2H3,(H2,8,9)
• InChI Key： QFILYQHRFVFONG-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CCN(C)C

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47.1Ų

Additional information on 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine

2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine (CAS No. 85575-32-2): A Comprehensive Guide

2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine (CAS No. 85575-32-2) is a specialized organic compound with a unique molecular structure that combines an imidazole ring with an aminoethylamine side chain. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and material science. The presence of both amino and dimethyl functional groups makes it a versatile intermediate for synthesizing more complex molecules.

The chemical formula of 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine is C7H14N4, and its molecular weight is approximately 154.21 g/mol. Its structure features a five-membered imidazole ring, which is a common motif in biologically active compounds. The N,N-dimethyl substitution on the ethanamine moiety enhances its solubility in organic solvents, making it suitable for various synthetic applications. Researchers often explore its reactivity in nucleophilic substitution reactions and as a ligand in coordination chemistry.

One of the most frequently asked questions about 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine is its role in medicinal chemistry. Recent studies suggest that derivatives of this compound exhibit promising activity as enzyme inhibitors, particularly in targeting kinases and other signaling proteins. This aligns with the growing interest in small-molecule therapeutics and precision medicine, which are hot topics in the pharmaceutical industry. Additionally, its potential use in bioconjugation techniques has made it relevant in the development of diagnostic tools and targeted drug delivery systems.

From a commercial perspective, 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine is available in high purity grades for research purposes. Suppliers often highlight its stability under standard laboratory conditions, with recommendations to store it in a cool, dry place away from light. The compound's compatibility with common organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it convenient for experimental workflows. Researchers should always refer to the material safety data sheet (MSDS) for proper handling guidelines.

In the context of green chemistry, there is increasing interest in developing sustainable synthetic routes for compounds like 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine. Recent advancements in catalytic methods and flow chemistry have shown potential for reducing waste and improving yields in its production. This aligns with the broader trend toward environmentally friendly synthesis, which is a key focus area for both academic and industrial chemists.

The analytical characterization of 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are crucial for verifying the compound's purity and structure, especially when used as a building block in more complex syntheses. The interpretation of spectral data for this compound has been well-documented in the literature, providing valuable references for new researchers in the field.

Looking ahead, the future applications of 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine may expand into emerging areas such as materials science and nanotechnology. Its molecular structure suggests potential utility in designing functional polymers or as a component in supramolecular assemblies. As research continues, we may discover novel properties that could make this compound valuable in energy storage systems or electronic materials development.

For researchers considering working with 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine, it's important to note that while the compound itself has demonstrated stability, its derivatives may exhibit different properties. Computational chemistry tools can be valuable for predicting the behavior of modified structures before embarking on synthetic work. This approach aligns with the current trend toward computer-aided drug design and molecular modeling in chemical research.

In summary, 2-amino-N,N-dimethyl-1H-Imidazole-1-ethanamine (CAS No. 85575-32-2) represents an interesting case study in the intersection of fundamental organic chemistry and applied research. Its structural features and reactivity profile continue to make it a valuable target for investigation across multiple disciplines. As synthetic methodologies advance and analytical techniques become more sophisticated, we can expect to see new discoveries related to this versatile compound.